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Citalopram N-Oxide Citalopram N-Oxide Citalopram N-oxide belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Citalopram N-oxide is considered to be a practically insoluble (in water) and relatively neutral molecule. Citalopram N-oxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, citalopram N-oxide is primarily located in the cytoplasm and membrane (predicted from logP). Citalopram N-oxide can be biosynthesized from citalopram; which is mediated by the enzyme cytochrome P450 2D6. In humans, citalopram N-oxide is involved in the citalopram metabolism pathway and the citalopram action pathway.
Citalopram N-oxide is an organic amino compound and a member of benzenes.
Brand Name: Vulcanchem
CAS No.: 63284-72-0
VCID: VC0026223
InChI: InChI=1S/C20H21FN2O2/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20/h4-9,12H,3,10-11,14H2,1-2H3
SMILES: C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-]
Molecular Formula: C20H21FN2O2
Molecular Weight: 340.4 g/mol

Citalopram N-Oxide

CAS No.: 63284-72-0

Reference Standards

VCID: VC0026223

Molecular Formula: C20H21FN2O2

Molecular Weight: 340.4 g/mol

Citalopram N-Oxide - 63284-72-0

CAS No. 63284-72-0
Product Name Citalopram N-Oxide
Molecular Formula C20H21FN2O2
Molecular Weight 340.4 g/mol
IUPAC Name 3-[5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]-N,N-dimethylpropan-1-amine oxide
Standard InChI InChI=1S/C20H21FN2O2/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20/h4-9,12H,3,10-11,14H2,1-2H3
Standard InChIKey DIOGFDCEWUUSBQ-UHFFFAOYSA-N
SMILES C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-]
Canonical SMILES C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-]
Description Citalopram N-oxide belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Citalopram N-oxide is considered to be a practically insoluble (in water) and relatively neutral molecule. Citalopram N-oxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, citalopram N-oxide is primarily located in the cytoplasm and membrane (predicted from logP). Citalopram N-oxide can be biosynthesized from citalopram; which is mediated by the enzyme cytochrome P450 2D6. In humans, citalopram N-oxide is involved in the citalopram metabolism pathway and the citalopram action pathway.
Citalopram N-oxide is an organic amino compound and a member of benzenes.
Synonyms 1-[3-(Dimethyloxidoamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro_x000B_-5-isobenzofurancarbonitrile; 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)_x000B_-1,3-dihydro-5-isobenzofurancarbonitrile N1-Oxide; Lu 11-305;
PubChem Compound 10068142
Last Modified Nov 11 2021
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